3-[(3-Chloropropyl)thio]-4-methyl-5-(4-methyl-1,3-oxazol-5-yl)-4H-1,2,4-triazole

• Molecular Formula: C10H13ClN4OS
• Molecular Weight: 272.76 g/mol
• IUPAC Name: 5-[5-(3-chloropropylsulfanyl)-4-methyl-1,2,4-triazol-3-yl]-4-methyl-1,3-oxazole
• InChI: InChI=1S/C10H13ClN4OS/c1-7-8(16-6-12-7)9-13-14-10(15(9)2)17-5-3-4-11/h6H,3-5H2,1-2H3
• InChI Key: QCZWAZSRPCRGMC-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(OC=N1)C2=NN=C(N2C)SCCCCl

Description

3-[(3-Chloropropyl)thio]-4-methyl-5-(4-methyl-1,3-oxazol-5-yl)-4H-1,2,4-triazole is a useful research compound. Its molecular formula is C10H13ClN4OS and its molecular weight is 272.76 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

NaOEt (21% solution in EtOH, 2.08 vol, 1.1 eq) was added to EtOH (20 vol) under nitrogen atmosphere. 4-Methyl-5-(4-methyl-1,3-oxazol-5-yl)-2,4-dihydro-3H-1,2,4-triazole-3-thione (respectively a tautomeric form thereof; 290 g, 1 wt) was added in one portion and the resulting mixture stirred at 25±2° C. until a clear solution was obtained. Then 1-bromo-3-chloropropane (0.54 vol, 1.1 eq) was added and the solution stirred at 40° C. for 24 h then cooled to 25° C. After filtration water (20 vol) was added and the ethanolic phase was removed by vacuum distillation (internal temperature ˜40° C.). The mixture was extracted with EtOAc (41 vol). The aqueous layer was removed and the organic phase was evaporated to dryness. Dichloromethane (4 vol) was added. The organic solution is purified through a short silica gel column (18 wt of silica), eluting with EtOAc (200 vol) to give the title compound as a foam (267.64 g).

Synthesis routes and methods II

Procedure details

Synthesis routes and methods III

Procedure details

NaOEt (21% solution in EtOH, 2.08 vol, 1.1 eq) was added to EtOH (20 vol) under nitrogen atmosphere. 4-Methyl-5-(4-methyl-1,3-oxazol-5-yl)-2,4-dihydro-3H-1,2,4-triazole-3-thione (respectively a tautomeric form thereof; 290 g, 1 wt) was added in one portion and the resulting mixture stirred at 25±2° C. until a clear solution was obtained. Then 1-bromo-3-chloropropane (0.54 vol, 1.1 eq) was added and the solution stirred at 40° C. for 24 h then cooled to 25° C. After filtration, water (20 vol) was added and the ethanolic phase removed by vacuum distillation (internal temperature ˜40° C.). The mixture was extracted with EtOAc (41 vol). The aqueous layer was removed and the organic phase was evaporated to dryness. Dichloromethane (4 vol) was added. The organic solution is purified through a short silica gel column (18 wt of silica), eluting with EtOAc (200 vol) to give the title compound as a solid foam (267.64 g, 66%).